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Compound of Interest

Compound Name: L-Cysteine-d2

Cat. No.: B12416206 Get Quote

Essential Safety and Handling Guide for L-
Cysteine-d2
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the stable isotope-labeled amino acid, L-Cysteine-d2.

Personal Protective Equipment (PPE)
When handling L-Cysteine-d2, a comprehensive approach to personal protection is necessary

to minimize exposure and ensure laboratory safety. The following table summarizes the

recommended PPE.[1][2][3]
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety glasses with side

shields or goggles

Should be worn at all times to

protect against splashes and

airborne particles. A face

shield may be necessary for

procedures with a high risk of

splashing.[1]

Hand Protection Powder-free nitrile gloves

Provides protection against

incidental contact. It is

recommended to change

gloves frequently, especially

after contact with the

substance.[4]

Body Protection Laboratory coat

A clean lab coat should be

worn to protect skin and

clothing from potential

contamination.[4]

Respiratory Protection
NIOSH/CEN approved

respirator

Recommended when handling

the powder outside of a

certified chemical fume hood

or in situations where dust

formation is likely.[1]

Hazard Identification and Safe Handling
L-Cysteine-d2 should be handled with care, taking into account its potential hazards. While not

classified as a dangerous good for transport, it is harmful if swallowed and may cause eye,

skin, and respiratory irritation.[1][5][6]
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Hazard Handling Precaution

Ingestion

Harmful if swallowed. Do not eat, drink, or

smoke in areas where the chemical is handled.

[7]

Inhalation

May cause respiratory tract irritation. Avoid

breathing dust. Handle in a well-ventilated area,

preferably a chemical fume hood.[1][5]

Skin and Eye Contact
May cause irritation. Avoid contact with skin and

eyes.[5][6]

Dust Formation

Further processing of the solid material may

result in the formation of combustible dust.

Minimize dust generation and accumulation.[1]

[8]

Storage and Disposal Protocols
Proper storage and disposal are critical for maintaining a safe laboratory environment.

Storage: Store L-Cysteine-d2 in a cool, dry place, refrigerated at +2°C to +8°C, and protected

from light.[1]

Disposal: All waste containing L-Cysteine-d2, including the compound itself, contaminated

labware (e.g., pipette tips, gloves), and empty containers, should be treated as chemical waste.

[9]
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Waste Stream Disposal Procedure

Unused Product
Offer surplus and non-recyclable solutions to a

licensed disposal company.[1]

Contaminated Labware
Place in a designated, sealed container for

hazardous waste collection.[9]

Empty Containers

Triple rinse with a suitable solvent, collecting the

rinsate as hazardous waste. Deface the label

before disposing of the container as regular

waste, if permitted by institutional policy.[9]

Do not dispose of L-Cysteine-d2 down the drain or in household garbage.[8][10] Always

consult and adhere to all federal, state, and local regulations regarding chemical waste

disposal.[7][8]

Experimental Workflow: Safe Handling of L-
Cysteine-d2
The following diagram outlines the procedural steps for the safe handling of L-Cysteine-d2,

from receipt of the compound to its final disposal.
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Safe handling workflow for L-Cysteine-d2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12416206?utm_src=pdf-body-img
https://www.benchchem.com/product/b12416206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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